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Compound of Interest

Compound Name: 3-Chloro-5-(4-fluorophenyl)aniline

Cat. No.: B8060219

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and
professionals engaged in drug development and chemical synthesis. It provides a detailed
summary of the chemical identifiers for a specific substituted aniline, 3-Chloro-5-(4-
fluorophenyl)aniline, and closely related isomers. Understanding the precise nomenclature
and corresponding identifiers is critical for accurate sourcing, synthesis, and regulatory
compliance in the development of novel therapeutics and functional materials.

While a direct CAS number for 3-Chloro-5-(4-fluorophenyl)aniline was not readily available in
public databases, this guide presents the identifiers for structurally similar and commercially
available compounds. This information is crucial for researchers who may be working with
related scaffolds or require alternative starting materials.

Chemical Identifier Summary

The following table summarizes the key identifiers for prominent isomers and related
compounds. This structured presentation allows for rapid comparison and verification of
chemical entities.
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4-(3-Chloro-5-
. 3-Chloro-4- 3-Chloro-5- .
Identifier . . fluorophenyl)anilin
fluoroaniline fluoroaniline
e
CAS Number 367-21-5[1][2] 4863-91-6[3][4] 1345471-96-6[5]
3-chloro-4- 3-Chloro-5- 4-(3-Chloro-5-
IUPAC Name
fluoroaniline[2] fluorobenzenamine fluorophenyl)aniline
Chemical Formula CeHsCIFN[2] CeHsCIFN[3] C12HoCIFN
Molecular Weight 145.56 g/mol [1][2] 145.56 g/mol [3] 221.66 g/mol [5]
PubChem CID 9708[2] 2734838[3] Not Available
_ C1=CC(=C(C=C1IN)ClI  C1=CC(=C(C=C1F)N) _
Canonical SMILES Not Available

)FI2] cl

Experimental Considerations

Detailed experimental protocols for the synthesis and handling of these compounds are often
proprietary or published in peer-reviewed literature. Researchers should consult scientific
databases and supplier documentation for specific methodologies. For instance, the synthesis
of 3-chloro-4-fluoroaniline can be achieved through the hydrogenation of 3-chloro-4-
fluoronitrobenzene.

Logical Relationships in Chemical Identification

The accurate identification of a chemical compound is paramount for scientific reproducibility
and safety. The relationship between different identifiers is hierarchical and interconnected.
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Structural Representations
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Caption: Interconnectivity of chemical identifiers and representations.

Experimental Workflow for Compound Verification

A typical workflow for verifying the identity and purity of a chemical sample involves multiple

analytical techniques.

Chemical Sample

VARN

NMR Spectroscopy
(Structure Elucidation)

Mass Spectrometry HPLC/GC FTIR Spectroscopy
(Molecular Weight) (Purity Assessment) (Functional Groups)

Data Analysis & Comparison
to Reference Spectra

Compound Identity & Purity Confirmed
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Caption: Standard workflow for analytical compound verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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